Cas no 94067-72-8 (Hexanediamide,2,2-diphenyl-)
Hexanediamide,2,2-diphenyl- structure
Product Name:Hexanediamide,2,2-diphenyl-
CAS No:94067-72-8
MF:C18H20N2O2
MW:296.363604545593
CID:815799
PubChem ID:324026
Update Time:2025-04-19
Hexanediamide,2,2-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Hexanediamide,2,2-diphenyl-
- 2,2-diphenylhexanediamide
- 94067-72-8
- SCHEMBL4138872
- NSC287531
- DTXSID60314716
- NSC-287531
-
- Inchi: 1S/C18H20N2O2/c19-16(21)12-7-13-18(17(20)22,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2,(H2,19,21)(H2,20,22)
- InChI Key: XXLXNSAOTDLVNF-UHFFFAOYSA-N
- SMILES: O=C(C(C1C=CC=CC=1)(C1C=CC=CC=1)CCCC(N)=O)N
Computed Properties
- Exact Mass: 296.152
- Monoisotopic Mass: 296.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- Density: 1.167
- Boiling Point: 616.6°Cat760mmHg
- Flash Point: 326.7°C
- Refractive Index: 1.588
Hexanediamide,2,2-diphenyl- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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